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Executive Summary
This technical guide provides a comprehensive overview of 3-Chloro-4-(cyclopropyloxy)-5-

nitropyridine, a specialized heterocyclic compound of significant interest to researchers in

medicinal chemistry and drug development. While this specific isomer is not a widely

cataloged, off-the-shelf reagent, its synthesis and properties can be confidently extrapolated

from well-established principles of organic chemistry and data from closely related analogues.

This document details its core chemical data, a robust and logical synthetic pathway, predicted

physicochemical and spectroscopic properties, expected chemical reactivity, and critical safety

and handling protocols. The guide is structured to provide both foundational knowledge and

practical insights for its application as a versatile building block in the synthesis of complex

molecular architectures. The incorporation of a cyclopropyl moiety—a privileged structural motif

in modern pharmaceuticals—onto an activated nitropyridine scaffold marks it as a compound
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with considerable potential for creating novel chemical entities with optimized metabolic stability

and biological activity.[1][2]

Core Chemical Identity and Properties
The structural architecture of 3-Chloro-4-(cyclopropyloxy)-5-nitropyridine is defined by a

pyridine ring substituted with three key functional groups that dictate its reactivity and potential

applications. The electron-withdrawing nitro group, positioned meta to the ring nitrogen and

para to the chloro group, strongly activates the ring for nucleophilic aromatic substitution

(SNAr).[3][4]

Structural and Physicochemical Data
Quantitative data for this specific isomer is not widely published. The following table

summarizes its core identifiers and predicted properties based on its chemical structure and

data from analogous compounds, such as isomers and precursors.[5]
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Property Value / Description Source / Rationale

IUPAC Name
3-Chloro-4-(cyclopropyloxy)-5-

nitropyridine
Structure-based

Molecular Formula C₈H₇ClN₂O₃ Elemental Composition

Molecular Weight 214.61 g/mol Calculated

CAS Number
Not cataloged. Precursor:

31872-64-7
Inferred from Databases[6]

Appearance
Predicted: Off-white to yellow

crystalline solid

Analogy to nitropyridine

derivatives[7]

Solubility

Predicted: Soluble in polar

organic solvents (DMSO, DMF,

Acetone); limited solubility in

water.

General solubility of similar

organics

Melting Point Predicted: > 50 °C
Analogy to substituted

nitropyridines

Storage

Store in a cool, dry, well-

ventilated area under an inert

atmosphere.

Standard for reactive

intermediates[5]

Predicted Spectroscopic Data
Spectroscopic analysis is essential for the verification of the compound's identity post-

synthesis. Below are the predicted key features for standard analytical techniques.
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Technique Predicted Key Features and Observations

¹H NMR

- Pyridine Protons: Two singlets or narrow

doublets in the aromatic region (δ 8.5-9.5 ppm).

- Cyclopropyloxy Proton (CH): One multiplet

(methine) around δ 4.0-4.5 ppm. - Cyclopropyl

Protons (CH₂): Two multiplets in the upfield

region (δ 0.8-1.5 ppm).

¹³C NMR

- Aromatic Carbons: 5 distinct signals in the δ

110-160 ppm range. - Cyclopropyloxy Carbon

(CH): Signal around δ 60-70 ppm. - Cyclopropyl

Carbons (CH₂): Signals in the upfield region (δ

5-15 ppm).

Infrared (IR)

- Asymmetric NO₂ Stretch: ~1520-1560 cm⁻¹ -

Symmetric NO₂ Stretch: ~1340-1360 cm⁻¹ - Ar-

O-C (Ether) Stretch: ~1200-1250 cm⁻¹ - C-Cl

Stretch: ~700-800 cm⁻¹

Mass Spec (MS)

- Molecular Ion (M⁺): Expected at m/z 214 and

216 in an approximate 3:1 ratio due to the ³⁵Cl

and ³⁷Cl isotopes.

Synthesis and Mechanistic Rationale
The most logical and efficient synthesis of 3-Chloro-4-(cyclopropyloxy)-5-nitropyridine is

achieved via a nucleophilic aromatic substitution (SNAr) reaction. The strategy hinges on the

displacement of a suitable leaving group at the C4 position of the pyridine ring by a

cyclopropoxide nucleophile.

Causality of Synthetic Design
The pyridine ring is inherently electron-deficient. The addition of a strongly electron-withdrawing

nitro group at the 5-position further depletes the electron density of the ring, making it highly

susceptible to attack by nucleophiles.[3][4] The activation is most pronounced at the positions

ortho and para to the nitro group (C4 and C6). Consequently, a leaving group at the C4 position

is readily displaced. This high regioselectivity is driven by the ability of the nitro group to
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stabilize the negative charge of the intermediate Meisenheimer complex through resonance.[8]

[9]

The proposed synthesis starts from the commercially available precursor 3-Chloro-4-hydroxy-5-

nitropyridine (CAS 31872-64-7).[6] This precursor is then O-alkylated using a suitable

cyclopropyl electrophile.
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Precursor Selection:
3-Chloro-4-hydroxy-5-nitropyridine

Reagent Preparation:
1. Base (e.g., NaH, Cs₂CO₃)

2. Cyclopropyl Bromide
3. Anhydrous Solvent (e.g., DMF)

Combine with

SNAr Reaction:
O-Alkylation

Execute under
inert atmosphere

Aqueous Work-up:
Quench reaction, extract with

organic solvent (e.g., Ethyl Acetate)

Proceed to

Purification:
Silica Gel Column Chromatography

Isolate crude product for

Final Product:
3-Chloro-4-(cyclopropyloxy)-5-nitropyridine

Yields pure

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of the target compound.

Step-by-Step Experimental Protocol
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This protocol describes the O-alkylation of 3-Chloro-4-hydroxy-5-nitropyridine. Caution: This

reaction should be performed by trained personnel in a well-ventilated chemical fume hood

using appropriate personal protective equipment (PPE).

Preparation:

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer,

thermometer, and nitrogen inlet, add 3-Chloro-4-hydroxy-5-nitropyridine (1.0 eq).

Add anhydrous dimethylformamide (DMF) to create a 0.5 M solution.

Stir the mixture under a nitrogen atmosphere until the starting material is fully dissolved.

Deprotonation:

Cool the solution to 0 °C using an ice bath.

Slowly add a strong base, such as sodium hydride (NaH, 60% dispersion in mineral oil,

1.2 eq) or cesium carbonate (Cs₂CO₃, 1.5 eq), in portions.

Rationale: The base deprotonates the hydroxyl group to form the more nucleophilic

alkoxide. Cs₂CO₃ is often an excellent choice for O-alkylation as it is less hazardous than

NaH and often gives high yields.[10]

Allow the mixture to stir at 0 °C for 30 minutes.

Alkylation:

Add cyclopropyl bromide (1.5 eq) to the reaction mixture dropwise via a syringe.

Allow the reaction to slowly warm to room temperature and then heat to 60-80 °C.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until consumption of

the starting material is observed (typically 4-12 hours).

Work-up and Purification:
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Once the reaction is complete, cool the mixture to room temperature and cautiously

quench by slowly adding saturated aqueous ammonium chloride solution.

Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure.

Purify the resulting crude residue by flash column chromatography on silica gel (eluent:

hexane/ethyl acetate gradient) to yield the pure 3-Chloro-4-(cyclopropyloxy)-5-

nitropyridine.

Chemical Reactivity and Applications in Drug
Discovery
The title compound is not an end-product but a strategic intermediate. Its value lies in the

orthogonal reactivity of its functional groups, allowing for sequential chemical modifications.

Key Reaction Pathways
Reduction of the Nitro Group: The nitro group can be readily reduced to an amine using

various standard conditions (e.g., SnCl₂, H₂/Pd-C, or sodium dithionite). This transformation

is fundamental in drug development, as the resulting amino group serves as a handle for

amide bond formation, reductive amination, or diazotization, enabling the introduction of

diverse substituents.

Substitution of the C3-Chloro Group: While less reactive than the C4 position, the remaining

chloro group can be displaced by nucleophiles under more forcing conditions (higher

temperatures or stronger nucleophiles). This allows for the late-stage introduction of another

point of diversity.

Vicarious Nucleophilic Substitution (VNS): The electron-deficient ring is susceptible to VNS

reactions, allowing for the direct C-H functionalization at the C2 or C6 positions with certain

carbon nucleophiles, further expanding synthetic possibilities.[11][12]

Caption: Key reactive pathways of the title compound.
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Role in Medicinal Chemistry
The cyclopropyl group is a highly sought-after motif in drug design. Its incorporation is a

strategic choice to address several key aspects of drug development:[1][2]

Metabolic Stability: The C-H bonds of a cyclopropyl ring are stronger than those in aliphatic

chains, making it resistant to oxidative metabolism by cytochrome P450 enzymes. Replacing

a metabolically labile group (like an isopropyl or tert-butyl group) with a cyclopropyl ether can

significantly increase a drug's half-life.[1]

Enhanced Potency: The rigid nature of the cyclopropyl ring can lock a molecule into its

bioactive conformation, reducing the entropic penalty of binding to a biological target and

thus increasing potency.[1]

Modulation of Physicochemical Properties: The cyclopropyl group acts as a "lipophilic

hydrogen bond donor" and can fine-tune a compound's solubility, lipophilicity (logP), and

pKa, which are critical for its ADME (Absorption, Distribution, Metabolism, and Excretion)

profile.[1]

This scaffold is therefore an excellent starting point for building libraries of compounds for

screening against various biological targets, particularly protein kinases, where substituted

pyridine cores are common.

Environmental, Health, and Safety (EHS) Information
No specific safety data sheet (SDS) exists for 3-Chloro-4-(cyclopropyloxy)-5-nitropyridine. The

following information is inferred from the known hazards of structurally related

chloronitropyridines.[13][14][15][16]

GHS Hazard Classification (Predicted)
Pictograms:

GHS07 (Exclamation Mark)

Signal Word:Warning

Hazard Statements:
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H302: Harmful if swallowed.[13][14][16]

H315: Causes skin irritation.[13][14][16]

H319: Causes serious eye irritation.[13][14][16]

H335: May cause respiratory irritation.[13][16]

Safe Handling and Personal Protective Equipment (PPE)
Engineering Controls: All manipulations should be carried out in a certified chemical fume

hood to minimize inhalation exposure.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[14]

Skin Protection: Wear nitrile or neoprene gloves. A lab coat is mandatory. Ensure no skin

is exposed.[14]

Respiratory Protection: If handling as a powder outside of a fume hood (not

recommended), a NIOSH-approved respirator with an organic vapor/particulate filter is

required.

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor

immediately.[14]

If on Skin: Immediately remove contaminated clothing. Wash with plenty of soap and

water. Seek medical attention if irritation persists.[14]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[14]

If Inhaled: Move person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[14]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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